Cas no 1306259-39-1 (N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine)

• Product Name: N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine
• CAS No: 1306259-39-1
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• CID: 5048135
• Update Time: 2025-10-23

N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-(6-propan-2-ylpyrimidin-4-yl)ethane-1,2-diamine
• N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine
• Schembl22725620

• Inchi： 1S/C9H16N4/c1-7(2)8-5-9(11-4-3-10)13-6-12-8/h5-7H,3-4,10H2,1-2H3,(H,11,12,13)
• InChI Key： LBBVSXWEQPZBSG-UHFFFAOYSA-N
• SMILES： N(CCN)C1=CC(C(C)C)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 0.7
• Topological Polar Surface Area: 63.8

Additional information on N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine

Recent Advances in the Study of N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine (CAS: 1306259-39-1)

In recent years, the compound N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine (CAS: 1306259-39-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrimidine core and diamine side chain, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. The unique structural features of this compound make it a valuable scaffold for drug discovery, and recent studies have explored its mechanism of action, pharmacokinetics, and therapeutic efficacy in detail.

One of the key areas of research involving N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine is its role as a kinase inhibitor. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with cancer and other diseases. Recent studies have demonstrated that this compound exhibits selective inhibition against specific kinase targets, such as the JAK family of kinases, which are implicated in inflammatory and autoimmune disorders. The compound's ability to modulate kinase activity with high specificity has made it a focal point for the development of novel therapeutics.

Another significant advancement in the study of this compound is its application in the treatment of neurodegenerative diseases. Research has shown that N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine can cross the blood-brain barrier and exert neuroprotective effects. Preclinical studies in animal models of Alzheimer's disease and Parkinson's disease have reported reduced neuroinflammation and improved cognitive function following treatment with this compound. These findings suggest its potential as a therapeutic agent for neurodegenerative conditions, although further clinical trials are needed to validate these effects in humans.

The pharmacokinetic properties of N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine have also been a subject of recent investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles, as well as its bioavailability and half-life. Results indicate that the compound has favorable pharmacokinetic characteristics, including good oral bioavailability and a moderate half-life, which support its potential as a drug candidate. However, researchers have also identified certain metabolic pathways that may lead to the formation of inactive metabolites, highlighting the need for further optimization of its chemical structure.

In addition to its therapeutic potential, recent research has explored the synthetic routes and scalability of N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine. Efficient and cost-effective synthesis methods are crucial for the large-scale production of this compound, especially if it progresses to clinical trials. Several novel synthetic approaches have been reported, including catalytic methods that improve yield and purity while reducing environmental impact. These advancements are expected to facilitate the broader application of this compound in both research and clinical settings.

Despite the promising findings, challenges remain in the development of N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine as a therapeutic agent. Issues such as potential off-target effects, toxicity, and resistance mechanisms need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and translate the compound's potential into tangible medical benefits.

In conclusion, N1-[6-(propan-2-yl)pyrimidin-4-yl]ethane-1,2-diamine (CAS: 1306259-39-1) represents a promising candidate for the development of targeted therapies in oncology, neurology, and other therapeutic areas. Recent research has shed light on its mechanism of action, pharmacokinetics, and therapeutic efficacy, paving the way for future clinical applications. Continued investigation and optimization of this compound will be critical to unlocking its full potential and addressing unmet medical needs.